O-(3,5-Bis(trifluoromethyl)benzyl)hydroxylamine hydrochloride

• Molecular Formula: C9H8ClF6NO
• Molecular Weight: 295.61 g/mol
• IUPAC Name: O-[[3,5-bis(trifluoromethyl)phenyl]methyl]hydroxylamine;hydrochloride
• InChI: InChI=1S/C9H7F6NO.ClH/c10-8(11,12)6-1-5(4-17-16)2-7(3-6)9(13,14)15;/h1-3H,4,16H2;1H
• InChI Key: ATTBOIPMRAJCAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CON.Cl

Description

MFCD29913406 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its specific molecular structure and reactivity, making it valuable in both research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD29913406 involves several steps, typically starting with the selection of appropriate starting materials and reagents. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to ensure the desired product is obtained with high purity and yield. Common synthetic routes include:

Melt Spinning: This method involves heating the starting materials until they melt and then rapidly cooling them to form the desired compound.

Wet Spinning: In this process, the starting materials are dissolved in a solvent and then extruded through a spinneret into a coagulation bath, where the compound precipitates out.

Electrospinning: This technique uses an electric field to draw the compound from a solution, forming fine fibers.

Industrial Production Methods

For large-scale production, the methods mentioned above are optimized for efficiency and cost-effectiveness. Industrial production often involves continuous processes and automation to maintain consistent quality and output.

Chemical Reactions Analysis

Types of Reactions

MFCD29913406 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: In this reaction, one functional group in the compound is replaced by another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

MFCD29913406 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various organic synthesis reactions, helping to form complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and proteins.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in drug development and delivery systems.

Industry: MFCD29913406 is used in the production of advanced materials, including polymers and composites.

Mechanism of Action

The mechanism by which MFCD29913406 exerts its effects involves its interaction with specific molecular targets. These interactions can lead to changes in the activity of enzymes or receptors, influencing various biochemical pathways. The exact mechanism depends on the context in which the compound is used, such as its role in a chemical reaction or its effect on a biological system .